Cas no 1783346-32-6 (Methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate)

• Product Name: Methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate
• CAS No: 1783346-32-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5639375
• PubChem ID: 84080424
• Update Time: 2025-10-18

Methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27783787
• methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate
• 1783346-32-6
• Methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate

• Inchi： 1S/C11H21NO2/c1-11(2,10(13)14-3)6-4-9-5-7-12-8-9/h9,12H,4-8H2,1-3H3
• InChI Key： ISAANFDQCBFFKO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CCC1CNCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate

Methyl 2,2-Dimethyl-4-(Pyrrolidin-3-Yl)Butanoate: A Comprehensive Overview

Methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate, also known by its CAS number 1783346-32-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a methyl ester group. The presence of the pyrrolidine ring introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical syntheses.

The structure of methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate consists of a butanoate backbone with two methyl groups attached to the second carbon and a pyrrolidin-3-yl group at the fourth position. This arrangement creates a molecule with both aliphatic and cyclic components, which can be exploited in diverse applications. The methyl ester group enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings.

Recent studies have highlighted the potential of methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate in polymer chemistry. Researchers have found that this compound can serve as a versatile monomer for the synthesis of novel polymers with tailored properties. For instance, its ability to form hydrogen bonds due to the presence of the pyrrolidine ring has been leveraged to create materials with enhanced mechanical strength and thermal stability.

In addition to its role in polymer synthesis, methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate has shown promise in drug delivery systems. The compound's unique structure allows for controlled drug release mechanisms when incorporated into biocompatible polymers. This application is particularly significant given the increasing demand for targeted drug delivery systems in modern medicine.

The synthesis of methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate typically involves multi-step organic reactions. One common approach is the alkylation of pyrrolidine derivatives followed by esterification. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, researchers have been exploring the biodegradability of methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate. Initial findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are needed to fully understand its long-term impact on ecosystems.

In conclusion, methyl 2,2-dimethyl-4-(pyrrolidin-3-yl)butanoate (CAS No: 1783346-32-X) is a versatile compound with applications ranging from polymer chemistry to drug delivery systems. Its unique structure and functional groups make it a valuable tool for chemists and material scientists alike. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in various industries.